Cas no 925005-05-6 (2-Chloro-6-p-tolylpyridine-4-carboxylic acid)

2-Chloro-6-p-tolylpyridine-4-carboxylic acid structure
925005-05-6 structure
Product Name:2-Chloro-6-p-tolylpyridine-4-carboxylic acid
CAS No:925005-05-6
MF:C13H10ClNO2
MW:247.677002429962
CID:4719910
Update Time:2023-08-16

2-Chloro-6-p-tolylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-p-tolylpyridine-4-carboxylic acid
    • 2-chloro-6-p-tolylisonicotinic acid
    • Inchi: 1S/C13H10ClNO2/c1-8-2-4-9(5-3-8)11-6-10(13(16)17)7-12(14)15-11/h2-7H,1H3,(H,16,17)
    • InChI Key: NVYTZKXBYILOPE-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)O)=CC(C2C=CC(C)=CC=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Topological Polar Surface Area: 50.2
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